molecular formula C9H6ClFN2O B2735841 5-(Chloromethyl)-3-(2-fluorophenyl)-1,2,4-oxadiazole CAS No. 110704-45-5

5-(Chloromethyl)-3-(2-fluorophenyl)-1,2,4-oxadiazole

Cat. No. B2735841
CAS RN: 110704-45-5
M. Wt: 212.61
InChI Key: OUTFQFIWFLMIOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Chloromethyl)-3-(2-fluorophenyl)-1,2,4-oxadiazole (CMFO) is a heterocyclic compound with a unique structure that has been studied for its potential applications in scientific research. The compound has been found to have a wide range of biochemical and physiological effects and has been used in various laboratory experiments.

Scientific Research Applications

Synthesis and Biological Evaluation

A novel series of isoxazole clubbed 1,3,4-oxadiazole derivatives, synthesized from 5-(3-fluoro-4-methoxyphenyl) isoxazole-3-carbohydrazide, demonstrated good antimicrobial and antitubercular activities, showing potential in medical applications (Shingare et al., 2018).

Antimicrobial Properties

2-(5-(Aryl)-1,3,4-oxadiazol-2-ylthio)-N-(3-(trifluoromethyl)phenyl)acetamides and related compounds have been synthesized and evaluated for antimicrobial properties, revealing that compounds with a maximum number of fluorine atoms exhibit higher potency against bacterial and fungal strains (Parikh & Joshi, 2014).

Biological Activity in Disease Models

Several 1,3,4-oxadiazole derivatives bearing a 3-chloro-2-fluoro phenyl moiety have shown significant anti-convulsant and anti-inflammatory activities in vivo, supported by molecular docking studies (Bhat et al., 2016).

Potential Anticancer Agents

3-Aryl-5-aryl-1,2,4-oxadiazoles have been identified as novel apoptosis inducers, showing activity against several cancer cell lines. SAR studies indicate the importance of the 3-phenyl group and a substituted five-member ring for activity, identifying potential anticancer agents (Zhang et al., 2005).

Polymer Applications

Fluorinated poly(1,3,4-oxadiazole-ether-imide)s, prepared by solution polycondensation, exhibit high thermal stability and are soluble in polar organic solvents. These polymers, with potential applications in coatings and films, show fluorescence and are promising materials for optical applications (Hamciuc et al., 2005).

properties

IUPAC Name

5-(chloromethyl)-3-(2-fluorophenyl)-1,2,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H6ClFN2O/c10-5-8-12-9(13-14-8)6-3-1-2-4-7(6)11/h1-4H,5H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OUTFQFIWFLMIOE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C2=NOC(=N2)CCl)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H6ClFN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

212.61 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

110704-45-5
Record name 5-(chloromethyl)-3-(2-fluorophenyl)-1,2,4-oxadiazole
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.